N-[3-(acetylamino)-2,4-dimethylphenyl]-2-(1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(3-acetamido-2,4-dimethylphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C20H19N3O3/c1-11-8-9-16(12(2)18(11)22-13(3)24)23-20(26)19(25)15-10-21-17-7-5-4-6-14(15)17/h4-10,21H,1-3H3,(H,22,24)(H,23,26)
• InChI Key: URHNSHFLIBJEGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)NC(=O)C(=O)C2=CNC3=CC=CC=C32)C)NC(=O)C
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

N-[3-(acetylamino)-2,4-dimethylphenyl]-2-(1H-indol-3-yl)-2-oxoacetamide is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as indolyl aryl ketone-based compound and has been studied for its various biological activities.

Mechanism of Action

The exact mechanism of action of N-[3-(acetylamino)-2,4-dimethylphenyl]-2-(1H-indol-3-yl)-2-oxoacetamide is not fully understood. However, studies have shown that this compound exhibits its biological activities by interacting with various cellular targets, including enzymes and receptors.
Biochemical and physiological effects:
N-[3-(acetylamino)-2,4-dimethylphenyl]-2-(1H-indol-3-yl)-2-oxoacetamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 and lipoxygenase. This compound has also been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to induce apoptosis in cancer cells and exhibit antimicrobial activity against various pathogens.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[3-(acetylamino)-2,4-dimethylphenyl]-2-(1H-indol-3-yl)-2-oxoacetamide in lab experiments is its potential therapeutic applications. However, one of the limitations of using this compound is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research on N-[3-(acetylamino)-2,4-dimethylphenyl]-2-(1H-indol-3-yl)-2-oxoacetamide. One potential direction is to study its potential use as a drug delivery agent. Another direction is to investigate its potential use in the treatment of various diseases, including cancer and inflammatory disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of N-[3-(acetylamino)-2,4-dimethylphenyl]-2-(1H-indol-3-yl)-2-oxoacetamide is a multistep process that involves the reaction of 3-acetylamino-2,4-dimethylbenzaldehyde with indole-3-carboxaldehyde in the presence of a base. The resulting product is then subjected to further reactions to obtain the final product.

Scientific Research Applications

N-[3-(acetylamino)-2,4-dimethylphenyl]-2-(1H-indol-3-yl)-2-oxoacetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been studied for its potential use as a drug delivery agent.